Cas no 67860-02-0 (2-methyl-4-oxo-4H-pyran-3-yl lactate)

• Product name: 2-methyl-4-oxo-4H-pyran-3-yl lactate
• CAS No: 67860-02-0
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 967415
• PubChem ID: 106920

2-methyl-4-oxo-4H-pyran-3-yl lactate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-oxo-4H-pyran-3-yl lactate
• 2-methyl-4-oxo-4H-pyran-3-yl 2-hydroxypropanoate
• Maltol lactate
• Maltyl lactate
• Propanoic acid, 2-hydroxy-, 2-methyl-4-oxo-4H-pyran-3-yl ester
• 67860-02-0
• EINECS 267-436-3
• DTXSID30886970
• SCHEMBL25334262
• NS00054830
• MDIWGYQROJRXEW-UHFFFAOYSA-N

• Inchi： InChI=1S/C9H10O5/c1-5(10)9(12)14-8-6(2)13-4-3-7(8)11/h3-5,10H,1-2H3
• InChI Key： MDIWGYQROJRXEW-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C=CO1)OC(=O)C(C)O

Computed Properties

• Exact Mass: 198.0528
• Monoisotopic Mass: 198.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 0.2

Experimental Properties

• Density: 1.31
• Boiling Point: 368.5°C at 760 mmHg
• Flash Point: 149.9°C
• Refractive Index: 1.528
• PSA: 72.83